Cas no 1321-35-3 (6-Methylheptan-1-amine)

6-Methylheptan-1-amine Properties

Names and Identifiers

• 6-Methylheptan-1-amine
• 6-METHYL-1-HEPTYLAMINE
• Isooctanamine (9CI)
• ISOOCTYLAMINE
• 1-Amino-6-methyl heptane
• EINECS 215-318-7
• ISOAMYLPROPYLAMINE
• ISO-OCTYLAMINE
• 6-methylheptylamine
• SCHEMBL812557
• 1-Heptanamine, 6-methyl-
• 1321-35-3
• DTXSID80157349
• FT-0692907
• AKOS009461889
• 6-Methyl-1-heptylamine, AldrichCPR
• NS00021601
• 44855-53-0
• iso octylamine
• 1-Amino-6-methylheptane
• EN300-1855455
• AT32014
• 6-methylheptan-1-amine
• Isooctylamine
• DTXCID5079840
• LPULCTXGGDJCTO-UHFFFAOYSA-N
• DB-359574
• +Expand

• InChIKey： LPULCTXGGDJCTO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19N/c1-8(2)6-4-3-5-7-9/h8H,3-7,9H2,1-2H3
• SMILES： CC(C)CCCCCN

Computed Properties

• Exact Mass: 129.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 129.151749610g/mol
• Heavy Atom Count: 9
• Complexity: 50.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 2.86180
• PSA: 26.02000
• Boiling Point: 169.0±8.0 °C at 760 mmHg
• Vapor Pressure: 1.6±0.3 mmHg at 25°C
• Flash Point: 56.5±13.0 °C
• Sensitiveness: Air Sensitive
• Density: 0.8±0.1 g/cm3

6-Methylheptan-1-amine Security Information

• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2735
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 36/37/38-41-22
• Signal Word：warning
• HazardClass：8

6-Methylheptan-1-amine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%